Cas no 27835-99-0 (Nickelate(4-),[29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4))

• Product Name: Nickelate(4-),[29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4)
• CAS No: 27835-99-0
• MF: C₃₂H₁₂N₈Na₄NiO₁₂S₄
• MW: 979.396565437317
• CID: 251436
• PubChem ID: 24856614
• Update Time: 2025-07-10

Nickelate(4-),[29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) Chemical and Physical Properties

Names and Identifiers

• Nickelate(4-),[29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4)
• NICKEL(II) PHTHALOCYANINE-TETRASULFONIC ACID TETRASODIUM SALT
• NICKEL PHTHALOCYANINETETRASULFONIC ACID,TETRASODIUM SALT
• Nickel phthalocyaninetetrsulfonic acid
• nickel(ii) phthalocyanine-tetrasulfonic ac. tetrasodium salt
• Nickel(II) phthalocyanine-tetrasulfonic acid tetrasodium salt,Phthalocyanine-tetrasulfonic acid Nickel(II) complex
• nickel(II) phthalocyaninetetrasulfonic acid.4Na
• PHTHALOCYANINE-TETRASULFONIC ACID NICKEL(II) COMPLEX TETRASODIUM SALT
• Tetrasulfonated nickel phthalocyanine sodium salt
• Nickel (II) phthalocyaninetetrasulfonic acid tetrasodium salt
• DTXSID501166074
• tetrasodium;2, 11, 20, 29, 38, 40-hexaza-37, 39-diazanidanonacyclo[28.6.1.13, 10.112, 19.121, 28.04, 9.013, 18.022, 27.031, 36]tetraconta-1, 3(40), 4(9), 5, 7, 10, 12, 14, 16, 18, 20, 22(27), 23, 25, 28(38), 29, 31(36), 32, 34-nonadecaene-6, 15, 24, 34-tetrasulfonate;nickel(2+)
• 27835-99-0
• Nickel(II)phthalocyanine-tetrasulfonicacidtetrasodiumsalt
• J-016893
• Tetrasodium;2,11,20,29,38,40-hexaza-37,39-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3(40),4(9),5,7,10,12,14,16,18,20,22(27),23,25,28(38),29,31(36),32,34-nonadecaene-6,15,24,34-tetrasulfonate;nickel(2+)
• nickel(2+) tetrasodium 2,11,20,29,37,38,39,40-octaazanonacyclo[28.6.1.1(3),(1)?.1(1)(2),(1)?.1(2)(1),(2)?.0?,?.0(1)(3),(1)?.0(2)(2),(2)?.0(3)(1),(3)?]tetraconta-1,3(40),4,7,9,11,13(18),14,16,19,21(38),22(27),23,25,28,30(37),31(36),32,34-nonadecaene-6,39-diide-6,16,25,34-tetrasulfonate

• Inchi： 1S/C32H16N8O12S4.4Na.Ni/c41-53(42,43)13-1-5-17-21(9-13)29-34-25(17)33-26-18-6-2-15(55(47,48)49)11-23(18)31(35-26)40-32-24-12-16(56(50,51)52)4-8-20(24)28(39-32)38-30-22-10-14(54(44,45)46)3-7-19(22)27(36-29)37-30;;;;;/h1-12H,(H4-2,33,34,35,36,37,38,39,40,41,42,43,44,45,46,47,48,49,50,51,52);;;;;/q-2;4*+1;+2/p-4
• InChI Key： UAMQBHBCNOEWGQ-UHFFFAOYSA-J
• SMILES： [Ni+2].S(C1C=CC2C3=NC4C5C=CC(=CC=5C(N=4)=NC4=C5C=CC(=CC5=C([N-]4)N=C4C5C=CC(=CC=5C(=N4)N=C(C=2C=1)[N-]3)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+] |t:5,17,30,42|

Computed Properties

• Exact Mass: 977.84000
• Monoisotopic Mass: 977.840171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 61
• Rotatable Bond Count: 0
• Complexity: 1910
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 342Ų

Experimental Properties

• Color/Form: Not available
• PSA: 346.34000
• LogP: 1.40400
• Solubility: Not available

Nickelate(4-),[29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 49-42/43
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R49; R42/43

Additional information on Nickelate(4-),[29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4)

Introduction to Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) (CAS No. 27835-99-0)

Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) (CAS No. 27835-99-0) is a complex organic compound that has garnered significant attention in the fields of chemistry, materials science, and biomedicine. This compound, commonly referred to as nickel phthalocyanine tetrasulfonate, is a derivative of phthalocyanine, a large macrocyclic compound with a central nickel atom and four sulfonate groups attached to the periphery. The compound's unique structure and properties make it a valuable material for various applications, including catalysis, photovoltaics, and biomedical imaging.

The molecular structure of Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) consists of a central nickel atom coordinated to a phthalocyanine ring, which is further functionalized with four sulfonate groups. The phthalocyanine ring is a planar macrocycle with 18 π-electrons, making it highly conjugated and capable of absorbing light in the visible and near-infrared regions. The sulfonate groups enhance the water solubility and stability of the compound, making it suitable for aqueous environments.

Recent research has focused on the potential applications of nickel phthalocyanine tetrasulfonate in various fields. In catalysis, this compound has shown promise as an efficient catalyst for the reduction of nitro compounds to amines. The central nickel atom and the conjugated π-system provide an excellent platform for electron transfer reactions, making it a viable alternative to traditional noble metal catalysts. Studies have demonstrated that Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) can achieve high conversion rates and selectivity in these reactions under mild conditions.

In the field of photovoltaics, nickel phthalocyanine tetrasulfonate has been explored as a potential photosensitizer for dye-sensitized solar cells (DSSCs). The compound's strong absorption in the visible region and its ability to inject electrons into the conduction band of semiconductors make it an attractive candidate for improving the efficiency of DSSCs. Research has shown that incorporating Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) into DSSC systems can enhance light harvesting and charge transport properties.

In biomedicine, Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) has been investigated for its potential use in photodynamic therapy (PDT) and as a contrast agent for imaging. The compound's strong absorption in the near-infrared region allows it to be activated by low-energy light sources, which can penetrate deeper into tissues without causing significant damage. This property makes it suitable for PDT applications where it can generate reactive oxygen species upon light activation to destroy cancer cells. Additionally, the water solubility and stability of Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) make it an excellent candidate for use as a contrast agent in magnetic resonance imaging (MRI) and other imaging techniques.

The synthesis of Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) typically involves several steps. First, the phthalocyanine core is synthesized through the condensation of phthalic anhydride or its derivatives with diamines or diimines. The resulting phthalocyanine is then functionalized with sulfonic acid groups through sulfonation reactions. Finally, the central nickel atom is introduced through metalation reactions. The resulting compound is purified and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray diffraction (XRD).

The physical properties of Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) are also noteworthy. It is a dark blue solid that is highly soluble in water due to the presence of sulfonate groups. The compound exhibits strong absorption bands in the visible region around 675 nm and 750 nm, which are characteristic of phthalocyanines. These absorption properties make it useful for various optical applications.

In conclusion, Nickelate(4-), [29H,31H-phthalocyanine-C,C,C,C-tetrasulfonato(6-)-kN29,kN30,kN31,kN32]-, sodium (1:4) (CAS No. 27835-99-0) is a versatile compound with a wide range of applications in catalysis, photovoltaics, and biomedicine. Its unique molecular structure and properties make it an attractive material for further research and development in these fields. As new advancements continue to emerge, the potential uses of this compound are likely to expand even further.